N-(2-propan-2-ylphenyl)furan-3-carboxamide

• IUPAC Name: N-(2-propan-2-ylphenyl)furan-3-carboxamide
• InChI: InChI=1S/C14H15NO2/c1-10(2)12-5-3-4-6-13(12)15-14(16)11-7-8-17-9-11/h3-10H,1-2H3,(H,15,16)
• InChI Key: ONQGHKJSOXEWRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=COC=C2
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

N-(2-propan-2-ylphenyl)furan-3-carboxamide, also known as GW501516 or Endurobol, is a synthetic drug that was originally developed to treat metabolic and cardiovascular diseases. However, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug due to its ability to improve endurance and fat burning.

Mechanism of Action

N-(2-propan-2-ylphenyl)furan-3-carboxamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway, which plays a key role in regulating lipid and glucose metabolism, as well as energy homeostasis. This activation leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved endurance and fat burning.
Biochemical and physiological effects:
N-(2-propan-2-ylphenyl)furan-3-carboxamide has been shown to increase endurance and exercise capacity in animal and human studies. It also improves lipid and glucose metabolism, reduces inflammation, and protects against oxidative stress. However, its long-term effects on human health are still unclear.

Advantages and Limitations for Lab Experiments

N-(2-propan-2-ylphenyl)furan-3-carboxamide is a potent and selective PPARδ agonist, making it a useful tool for studying the PPARδ pathway and its physiological effects. However, its potential for abuse as a performance-enhancing drug and its unknown long-term effects on human health should be taken into consideration when conducting experiments.

Future Directions

Further research is needed to fully understand the potential therapeutic applications and long-term effects of N-(2-propan-2-ylphenyl)furan-3-carboxamide. Possible future directions include investigating its effects on other metabolic pathways, exploring its potential as a treatment for neurodegenerative diseases, and developing safer and more effective PPARδ agonists.

Synthesis Methods

The synthesis of N-(2-propan-2-ylphenyl)furan-3-carboxamide involves several chemical reactions, including the coupling of furan-3-carboxylic acid with 2-propan-2-ylphenylamine, followed by esterification and deprotection reactions. The final product is a white powder that is soluble in organic solvents.

Scientific Research Applications

N-(2-propan-2-ylphenyl)furan-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders, such as obesity, diabetes, and dyslipidemia. It has also been investigated for its cardioprotective effects and its ability to improve exercise performance.